Cas no 2094466-22-3 (3-chloro-N-{4-[2-(dimethylamino)ethyl]phenyl}-2-fluoropyridine-4-carboxamide)

• Product Name: 3-chloro-N-{4-[2-(dimethylamino)ethyl]phenyl}-2-fluoropyridine-4-carboxamide
• CAS No: 2094466-22-3
• MF: C₁₆H₁₇ClFN₃O
• MW: 321.777086019516
• CID: 5999504
• PubChem ID: 126829264
• Update Time: 2025-06-18

3-chloro-N-{4-[2-(dimethylamino)ethyl]phenyl}-2-fluoropyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-26588798
• AKOS033981446
• 3-chloro-N-[4-[2-(dimethylamino)ethyl]phenyl]-2-fluoropyridine-4-carboxamide
• 3-chloro-N-{4-[2-(dimethylamino)ethyl]phenyl}-2-fluoropyridine-4-carboxamide
• 2094466-22-3
• Z2690303243

• Inchi： 1S/C16H17ClFN3O/c1-21(2)10-8-11-3-5-12(6-4-11)20-16(22)13-7-9-19-15(18)14(13)17/h3-7,9H,8,10H2,1-2H3,(H,20,22)
• InChI Key： GMTMOZFLIUTJQQ-UHFFFAOYSA-N
• SMILES： ClC1C(=NC=CC=1C(NC1C=CC(=CC=1)CCN(C)C)=O)F

Computed Properties

• Exact Mass: 321.1044180g/mol
• Monoisotopic Mass: 321.1044180g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 45.2Ų

Additional information on 3-chloro-N-{4-[2-(dimethylamino)ethyl]phenyl}-2-fluoropyridine-4-carboxamide

Introduction to 3-chloro-N-{4-[2-(dimethylamino)ethyl]phenyl}-2-fluoropyridine-4-carboxamide (CAS No. 2094466-22-3)

3-chloro-N-{4-[2-(dimethylamino)ethyl]phenyl}-2-fluoropyridine-4-carboxamide, identified by its Chemical Abstracts Service (CAS) number 2094466-22-3, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of pyridine derivatives, which are widely recognized for their diverse biological activities and potential therapeutic applications. The structural features of this molecule, including its chloro, fluoro, and dimethylamino substituents, contribute to its unique chemical properties and make it a promising candidate for further investigation in drug discovery.

The molecular structure of 3-chloro-N-{4-[2-(dimethylamino)ethyl]phenyl}-2-fluoropyridine-4-carboxamide consists of a pyridine core substituted with a chloro group at the 3-position, a fluoro group at the 2-position, and an amide functional group at the 4-position. The amide moiety is linked to a phenyl ring, which is further substituted with a dimethylaminoethyl chain. This arrangement of functional groups imparts specific electronic and steric properties to the molecule, influencing its interactions with biological targets.

In recent years, there has been growing interest in pyridine-based compounds due to their broad spectrum of biological activities. Pyridines are known to exhibit properties such as kinase inhibition, receptor binding, and antimicrobial effects. The presence of both fluorine and chlorine atoms in 3-chloro-N-{4-[2-(dimethylamino)ethyl]phenyl}-2-fluoropyridine-4-carboxamide enhances its lipophilicity and metabolic stability, making it an attractive scaffold for drug development.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The amide group provides a versatile handle for further chemical modifications, allowing chemists to explore various derivatives with tailored biological activities. This flexibility is particularly valuable in medicinal chemistry, where the optimization of lead compounds often involves iterative modifications to improve potency, selectivity, and pharmacokinetic profiles.

Recent studies have highlighted the importance of fluorinated pyridines in medicinal chemistry. Fluorine atoms are known to modulate the bioavailability and metabolic stability of drug candidates. For instance, fluorinated pyridines have been shown to enhance binding affinity to biological targets by improving hydrophobic interactions. Additionally, fluorine can influence the metabolic pathways of a compound, potentially leading to longer half-lives and improved therapeutic efficacy.

The dimethylamino group in 3-chloro-N-{4-[2-(dimethylamino)ethyl]phenyl}-2-fluoropyridine-4-carboxamide contributes to its basicity and can participate in hydrogen bonding interactions with acidic residues in biological targets. This feature is particularly relevant for compounds designed to interact with enzymes or receptors that rely on protonation states for their function. The dimethylamino group also enhances solubility in polar environments, which can be advantageous for formulation purposes.

From a synthetic chemistry perspective, 3-chloro-N-{4-[2-(dimethylamino)ethyl]phenyl}-2-fluoropyridine-4-carboxamide represents an interesting challenge due to its complex structure. The synthesis requires careful control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the pyridine core and introduce the various substituents. These methods allow for precise functionalization and are essential for achieving the desired molecular architecture.

The pharmaceutical industry has shown considerable interest in developing novel therapeutics based on pyridine derivatives. Several clinical candidates currently under investigation contain pyridine moieties as key structural elements. These candidates are being evaluated for their potential in treating various diseases, including cancer, inflammatory disorders, and neurological conditions. The structural motifs present in 3-chloro-N-{4-[2-(dimethylamino)ethyl]phenyl}-2-fluoropyridine-4-carboxamide align well with these trends, making it a valuable asset in drug discovery pipelines.

In conclusion,3-chloro-N-{4-[2-(dimethylamino)ethyl]phenyl}-2-fluoropyridine-4-carboxamide (CAS No. 2094466-22-3) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and demonstrated synthetic accessibility make it an attractive scaffold for developing novel bioactive molecules. As our understanding of biological targets continues to evolve, compounds like this will play an increasingly important role in the discovery and development of new therapies that address unmet medical needs.